molecular formula C9H11BO4 B591623 (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid CAS No. 1048330-10-4

(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid

Cat. No. B591623
CAS RN: 1048330-10-4
M. Wt: 193.993
InChI Key: CDWTTYCJDYKRNE-UHFFFAOYSA-N
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Description

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a highly valuable building block in organic synthesis .


Synthesis Analysis

The synthesis of boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, has been widely studied. One of the primary methods for the synthesis of boronic acids is the Suzuki–Miyaura coupling . Protodeboronation of alkyl boronic esters has also been reported, utilizing a radical approach .


Molecular Structure Analysis

The molecular formula of “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is C8H9BO4 . The average mass is 165.982 Da and the monoisotopic mass is 166.080124 Da .


Chemical Reactions Analysis

Boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, are known to participate in a variety of chemical reactions. The most important application is the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Protodeboronation of boronic esters has also been reported .


Physical And Chemical Properties Analysis

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is a solid substance . It is insoluble in water but can form a boronate ester in the presence of polyhydroxy-containing buffers, which can pass through the cell membrane .

Scientific Research Applications

Sensing Applications

Boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, are increasingly utilized in diverse areas of research, including various sensing applications . They interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in both homogeneous assays and heterogeneous detection .

Biological Labelling

The interaction of boronic acids with diols allows their use in various areas, including biological labelling . This can be particularly useful in the study of cellular processes and the tracking of specific biological molecules.

Protein Manipulation and Modification

Boronic acids have shown significant growth in the interaction with proteins, their manipulation, and cell labelling . This makes them valuable tools in biochemistry and molecular biology.

Separation Technologies

Boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, are used in separation technologies . They can be used for electrophoresis of glycated molecules .

Development of Therapeutics

Boronic acids are used in the development of therapeutics . Their ability to interact with various biological molecules makes them potential candidates for drug development.

Building Materials for Microparticles

Boronic acids are employed as building materials for microparticles for analytical methods . This can be particularly useful in the development of new diagnostic tools.

Polymers for Controlled Release of Insulin

Boronic acids are used in polymers for the controlled release of insulin . This has potential applications in the treatment of diabetes.

Biosensing and Molecular Recognition Applications

Compounds like “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” exhibit high affinity for diol and carbohydrate recognition, suggesting their utility in biosensing and molecular recognition applications.

Safety and Hazards

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to use personal protective equipment as required and avoid breathing dust/fume/gas/mist/vapors/spray .

Future Directions

The future directions of research on “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” and other boronic acids are likely to focus on further understanding their mechanisms of action and exploring their potential applications in various fields, including medicinal chemistry and life science research .

Mechanism of Action

Target of Action

The primary targets of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid are chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . This compound is a type of organoboron reagent, which is generally environmentally benign and has been developed for specific coupling conditions .

Mode of Action

The compound interacts with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, involves the transfer of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway is widely applied in transition metal catalysed carbon–carbon bond forming reactions . The compound’s action can lead to the formation of new C–C bonds at stereogenic centres .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is currently limited. It’s worth noting that boronic acids are known to form reversible covalent bonds with 1,2- and 1,3-diols , which could potentially influence their pharmacokinetic properties.

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to the formation of new carbon–carbon bonds . This can lead to the synthesis of a wide range of organic compounds, contributing to various biochemical processes .

Action Environment

The action, efficacy, and stability of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid can be influenced by various environmental factors. For instance, the success of the Suzuki–Miyaura cross-coupling reaction, in which this compound plays a key role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

properties

IUPAC Name

(3-methoxycarbonyl-4-methylphenyl)boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11BO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5,12-13H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDWTTYCJDYKRNE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=CC(=C(C=C1)C)C(=O)OC)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11BO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10716600
Record name [3-(Methoxycarbonyl)-4-methylphenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10716600
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.99 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid

CAS RN

1048330-10-4
Record name [3-(Methoxycarbonyl)-4-methylphenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10716600
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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